8-(5-chloro-3-fluoro-2-pyridinyl)-2-(3-methyl-2-buten-1-yl)-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related diazaspiro[4.5]decan-3-one derivatives involves multi-step chemical processes, starting from simple precursors to complex spiro compounds. Smith et al. (2016) developed a method for synthesizing methyl-substituted spirocyclic piperidine-pyrrolidine and piperidine-azetidine ring systems, offering a pathway potentially applicable to our target compound (Smith et al., 2016).
Molecular Structure Analysis
The molecular structure of diazaspiro[4.5]decan-3-one derivatives is characterized by their spirocyclic backbone, which integrates a diaza (nitrogen-containing) ring fused with a decanone ring system. Wang et al. (2011) elucidated the crystal structure of a related compound, revealing a conformation that includes planar and chair formations, providing insights into the steric and electronic configurations that influence the compound's reactivity and interactions (Wang et al., 2011).
Chemical Reactions and Properties
The chemical reactions involving diazaspiro[4.5]decan-3-one derivatives are diverse, ranging from functional group transformations to receptor binding activities. Cignarella et al. (1994) explored the chemical modifications on the diazaspiro[4.5]decan-3-one scaffold, highlighting its adaptability in medicinal chemistry to target specific biological activities (Cignarella et al., 1994).
Physical Properties Analysis
The physical properties of diazaspiro[4.5]decan-3-one derivatives include their melting points, solubility, and crystallography. These attributes are crucial for understanding the compound's behavior in various solvents and conditions, affecting its application in drug formulation and delivery.
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and binding affinity, are determined by the compound's unique molecular structure. For example, Fritch and Krajewski (2010) discuss the design and synthesis of diazaspiro[4.5]decanones as T-type calcium channel antagonists, indicating the compound's potential interaction with biological targets and its role in modulating physiological processes (Fritch & Krajewski, 2010).
properties
IUPAC Name |
8-(5-chloro-3-fluoropyridin-2-yl)-2-(3-methylbut-2-enyl)-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23ClFN3O/c1-13(2)3-6-23-12-18(10-16(23)24)4-7-22(8-5-18)17-15(20)9-14(19)11-21-17/h3,9,11H,4-8,10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNRWQRHVDMLWRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCN1CC2(CCN(CC2)C3=C(C=C(C=N3)Cl)F)CC1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.